Cas no 61372-53-0 (1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide)
61372-53-0 structure
Product Name:1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
CAS No:61372-53-0
MF:C11H17IN2
MW:304.170554876328
CID:481789
PubChem ID:71396389
Update Time:2025-04-19
1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide
- 1,3-dimethyl-2-phenylimidazolidin-1-ium,iodide
- DTXSID00817958
- 1,3-Dimethyl-2-phenylimidazolidin-1-ium iodide
- 61372-53-0
-
- Inchi: 1S/C11H16N2.HI/c1-12-8-9-13(2)11(12)10-6-4-3-5-7-10;/h3-7,11H,8-9H2,1-2H3;1H
- InChI Key: KIMSPWRBMINKIK-UHFFFAOYSA-N
- SMILES: [I-].[NH+]1(C)CCN(C)C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 286.9102
- Monoisotopic Mass: 304.04365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 4,5-dihydro-1,3-dimethyl-2-phenyl-, iodide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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